Cas no 304-52-9 ((+/-)alpha-Methylserotonin Maleate)

(+/-)alpha-Methylserotonin Maleate structure

304-52-9 structure

Product Name:(+/-)alpha-Methylserotonin Maleate

CAS No:304-52-9

Molecular Formula:C₁₁H₁₄N₂O^.C₄H₄O₄

Molecular Weight:306.31382

CID:293452

PubChem ID:2107

(+/-)alpha-Methylserotonin Maleate Properties

Names and Identifiers

- 1H-Indol-5-ol,3-(2-aminopropyl)-
- ALPHA-METHYL-5-HYDROXYTRYPTAMINE MALEATE SALT
- α-Methyl-5-hydroxytryptamine maleate
- 4a-methyl-5-hydroxytryptamine
- a-Methyl-5-hydroxytryptaminemaleate
- 1H-Indol-5-ol, 3-(2-aminopropyl)-
- SCHEMBL396996
- DTXSID10657549
- PDSP1_001117
- NCGC00015629-05
- CCG-204907
- PDSP2_001101
- NCGC00015629-04
- alpha-Methylserotonin
- Q4734914
- 3-(2-Amino-propyl)-1H-indol-5-ol
- NCGC00024651-03
- ALPHA-METHYL-5-HYDROXYTRYPTAMINEMALEATE
- .ALPHA.-METHYLSEROTONIN
- CHEMBL275854
- NCGC00015629-03
- EN300-7473343
- PDSP2_001662
- LYPCGXKCQDYTFV-UHFFFAOYSA-N
- (+/-)-alpha-Methyl-5-hydroxytryptamine
- .ALPHA.-METHYL-5-HYDROXYTRYPTAMINE
- 304-52-9
- Biomol-NT_000085
- PDSP1_001679
- NCGC00024651-02
- Lopac0_000823
- Z1255489555
- 5Y83TBC5NM
- 101541-58-6
- 3-(2-aminopropyl)-1H-indol-5-ol
- CHEBI:48295
- Alpha Methyl 5 Hydroxytryptamine
- L001159
- (+/-)-.ALPHA.-METHYL-5-HYDROXYTRYPTAMINE
- alpha-methyl-5-HT
- alpha-Methyl-5-hydroxytryptamine
- NCGC00015629-08
- MB03476
- UNII-5Y83TBC5NM
- SDCCGSBI-0050800.P002
- 5-HYDROXY-.ALPHA.-METHYLTRYPTAMINE
- Indol-5-ol, 3-(2-aminopropyl)-
- FT-0645249
- BRD-A17745711-103-01-0
- alpha-M-5-HT
- BDBM50014945
- 5-hydroxy-alpha-methyltryptamine
- BPBio1_001083
- GTPL152
- BRD-A17745711-050-05-4
- +Expand
- InChIKey： LYPCGXKCQDYTFV-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14N2O/c1-7(12)4-8-6-13-11-3-2-9(14)5-10(8)11/h2-3,5-7,13-14H,4,12H2,1H3
- SMILES： NC(C)CC1C2C(=CC=C(O)C=2)NC=1

Computed Properties

Exact Mass: 306.12200
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 306.122
Heavy Atom Count: 22
Complexity: 317
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: 0.6
Topological Polar Surface Area: 137A^2

Experimental Properties

LogP: 2.17530
PSA: 136.64000
Boiling Point: 411.7ºC at 760 mmHg
Flash Point: 202.8ºC
Solubility: H2O: 8 mg/mL
Color/Form: Not available
Solubility: Not available

(+/-)alpha-Methylserotonin Maleate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0030GN-50mg	1H-Indol-5-ol, 3-(2-aminopropyl)-	304-52-9	95%	50mg	$555.00	2024-05-06
A2B Chem LLC	AB39767-50mg	1H-Indol-5-ol, 3-(2-aminopropyl)-	304-52-9	95%	50mg	$455.00
Aaron	AR0030OZ-50mg	1H-Indol-5-ol, 3-(2-aminopropyl)-	304-52-9	95%	50mg	$574.00
Enamine	EN300-7473343-0.05g	3-(2-aminopropyl)-1H-indol-5-ol	304-52-9	95%	0.05g	$399.0	2024-05-23
TRC	M326858-10mg	(+/-)alpha-Methylserotonin Maleate	304-52-9		10mg	$81.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-201134-10 mg	(±)α-Methylserotonin maleate,	304-52-9		10mg	￥504.00	2023-07-11

(+/-)alpha-Methylserotonin Maleate Related Literature

1. Back cover

Biomater. Sci., 2021,9, 3173-3174
2. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
3. First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†

Lulu Liu,Jun Jiang,Xiaoyi Liu,Guoping Liu,Dan Wang,Lijuan Chen,Junwei Zhao Inorg. Chem. Front., 2020,7, 4640-4651
4. Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†

Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
5. Hybrid multiple standard additions-analyte addition method for ion-selective electrodes with integral calibration

Analyst, 1989,114, 929-932
6. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
7. Morphological design strategies to tailor out-of-plane charge transport in conjugated polymer systems for device applications

J. K. Wenderott,Ban Xuan Dong Phys. Chem. Chem. Phys., 2021,23, 27076-27102
8. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
9. A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization

Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
10. Experimental design and optimisation (5): an introduction to optimisation

Anal. Methods, 2020,12, 2422-2424

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